Cas no 1018542-66-9 (3-(3-Aminophenyl)-N-methylpropanamide Dihydrochloride)

• Product Name: 3-(3-Aminophenyl)-N-methylpropanamide Dihydrochloride
• CAS No: 1018542-66-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1087904
• PubChem ID: 28748912
• Update Time: 2025-04-20

3-(3-Aminophenyl)-N-methylpropanamide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Aminophenyl)-N-methylpropanamide
• 3-(3-aminophenyl)-N-methylpropanamide(SALTDATA: 2HCl)
• 3-amino-N-methylBenzenepropanamide
• 1018542-66-9
• STL069493
• AKOS005292014
• CS-0339865
• 3-(3-Aminophenyl)-N-methyl-propanamide
• BBL022932
• DA-24140
• SCHEMBL14548815
• A1-67147
• 3-(3-Aminophenyl)-N-methylpropanamide Dihydrochloride

• MDL： MFCD10022152
• Inchi： 1S/C10H14N2O/c1-12-10(13)6-5-8-3-2-4-9(11)7-8/h2-4,7H,5-6,11H2,1H3,(H,12,13)
• InChI Key： POBPZATWDRHOQA-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=C(C=1)N)NC

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines